1,3-Dithiane-2-carbonyl chloride

• CAS RN: 54235-69-7
• Molecular Formula: C5H7ClOS2
• Molecular Weight: 182.7 g/mol
• IUPAC Name: 1,3-dithiane-2-carbonyl chloride
• InChI: InChI=1S/C5H7ClOS2/c6-4(7)5-8-2-1-3-9-5/h5H,1-3H2
• InChI Key: ZGTNKGNRQAXGKY-UHFFFAOYSA-N
• Canonical SMILES: C1CSC(SC1)C(=O)Cl

Description

1,3-Dithiane-2-carbonyl chloride is a useful research compound. Its molecular formula is C5H7ClOS2 and its molecular weight is 182.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 500 ml. reaction flask equipped with a reflux condenser connected with a wash-bottle containing H2SO4, there are added 250 ml. of anhydrous benzene (distilled upon sodium), 42 g (0.25 mol) of 1.3-dithiane-2-carboxylic acid (as prepared in example 1) and 28 ml. (0.4 mol) of freshly distilled oxalyl chloride. The mixture is stirred at room temperature and at the end of gaseous evolution, the mixture is heated up to 45° C to complete the gas evolution. The solvent and the excess of oxalyl chloride are evaporated under reduced pressure and the residue is crystallized from dried cyclohexane to yield 1.3-dithiane-2-carboxylic acid chloride.